Lithium 7-fluoro-1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-benzo[d]imidazole-2-carboxylate
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Description
Lithium 7-fluoro-1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-benzo[d]imidazole-2-carboxylate is a useful research compound. Its molecular formula is C14H14FLiN2O3 and its molecular weight is 284.22. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research on fluoroalkyl-substituted lithium 1,3-diketonates shows their potential in synthesizing heteroaryl-substituted pyrazoles, indicating that lithium-based compounds with specific functional groups can participate in novel reaction pathways for creating valuable heterocyclic compounds (Boltacheva et al., 2014). Similarly, studies on imidazolium-based lithium salts as electrolytes demonstrate their electrochemical stability and potential use in lithium-ion batteries, suggesting that lithium compounds with imidazole frameworks might offer unique properties for energy storage applications (Ahmed et al., 2019).
Electrochemistry and Lithium Battery Technology
The synthesis and electrochemical performance of imidazolium-based Li salts highlight the role of lithium compounds in enhancing lithium-ion battery performance. The study shows that these compounds can provide high purity, yield, and significant electrochemical stability, making them promising materials for advanced lithium-ion batteries (Ahmed et al., 2019). Another study on lithium complexes with N-donor-functionalized cyclopentadienyl showcases the diverse chemical reactivity and potential applications of lithium-based compounds in organometallic chemistry and catalysis (Röder et al., 2001).
Advanced Material Synthesis
Ionic liquid electrolytes for lithium batteries, incorporating fluoroalkyl imidazolium and pyrrolidinium-based ionic liquids, demonstrate the importance of lithium compounds in developing high-performance electrolytes with wide electrochemical stability and low cytotoxicity, essential for next-generation batteries (Madria et al., 2013).
Properties
IUPAC Name |
lithium;7-fluoro-1-(oxan-4-ylmethyl)benzimidazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O3.Li/c15-10-2-1-3-11-12(10)17(13(16-11)14(18)19)8-9-4-6-20-7-5-9;/h1-3,9H,4-8H2,(H,18,19);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAKNAVLQUUCXHW-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1COCCC1CN2C3=C(C=CC=C3F)N=C2C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FLiN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.